[2-[2-[2-(Phosphonomethoxy)phenoxy]ethoxy]phenoxy]methylphosphonic acid

• IUPAC Name: [2-[2-[2-(phosphonomethoxy)phenoxy]ethoxy]phenoxy]methylphosphonic acid
• InChI: InChI=1S/C16H20O10P2/c17-27(18,19)11-25-15-7-3-1-5-13(15)23-9-10-24-14-6-2-4-8-16(14)26-12-28(20,21)22/h1-8H,9-12H2,(H2,17,18,19)(H2,20,21,22)
• InChI Key: VTFWVFQZLXHANF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCOC2=CC=CC=C2OCP(=O)(O)O)OCP(=O)(O)O
• Molecular Formula: C16H20O10P2
• Molecular Weight: 434.27 g/mol

Description

[2-[2-[2-(Phosphonomethoxy)phenoxy]ethoxy]phenoxy]methylphosphonic acid is a complex organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound is characterized by the presence of multiple phosphonomethoxy and phenoxy groups, which contribute to its distinctive properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-[2-[2-(Phosphonomethoxy)phenoxy]ethoxy]phenoxy]methylphosphonic acid typically involves multi-step organic reactions. The process begins with the preparation of intermediate compounds, which are then subjected to further reactions to form the final product. Common synthetic routes include the use of phosphonomethylation reactions, where phosphonomethoxy groups are introduced into the phenoxy structure through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification through crystallization or chromatography to remove impurities and obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

[2-[2-[2-(Phosphonomethoxy)phenoxy]ethoxy]phenoxy]methylphosphonic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding phosphonic acid derivatives.

Reduction: Reduction reactions can convert the phosphonomethoxy groups to phosphine oxides.

Substitution: Nucleophilic substitution reactions can replace the phenoxy groups with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like alkoxides. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations.

Major Products

Scientific Research Applications

Chemistry

In chemistry, [2-[2-[2-(Phosphonomethoxy)phenoxy]ethoxy]phenoxy]methylphosphonic acid is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential as a biochemical probe. Its ability to interact with specific enzymes and proteins makes it a valuable tool for investigating biological pathways and mechanisms.

Medicine

In medicine, this compound is explored for its potential therapeutic applications. Its unique chemical properties may allow it to act as a drug candidate for targeting specific diseases or conditions.

Industry

In industrial applications, this compound is used in the development of advanced materials, such as polymers and coatings. Its chemical stability and reactivity make it suitable for various industrial processes.

Mechanism of Action

The mechanism of action of [2-[2-[2-(Phosphonomethoxy)phenoxy]ethoxy]phenoxy]methylphosphonic acid involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to specific active sites, modulating the activity of these targets and influencing biological pathways. The presence of phosphonomethoxy groups allows for strong interactions with metal ions and other biomolecules, enhancing its efficacy in various applications.

Comparison with Similar Compounds

Similar Compounds

[2-[2-[2-(Phosphonomethoxy)phenoxy]ethoxy]phenoxy]methylphosphonic acid:

Dichloroaniline: An aniline derivative with chlorine substitutions, used in the production of dyes and herbicides.

Trimethoxyphenylsilane: A compound with a phenyl group and three methoxy groups, used in the synthesis of silanes and other organosilicon compounds.

Uniqueness

This compound stands out due to its multiple phosphonomethoxy and phenoxy groups, which provide unique chemical properties and reactivity